Cas no 2680554-32-7 (2-acetyl-8-thia-2-azaspiro4.5decane-3-carboxylic acid)

• Product Name: 2-acetyl-8-thia-2-azaspiro4.5decane-3-carboxylic acid
• CAS No: 2680554-32-7
• MF: C₁₁H₁₇NO₃S
• MW: 243.322582006454
• CID: 5647220
• PubChem ID: 165912219
• Update Time: 2025-10-31

2-acetyl-8-thia-2-azaspiro4.5decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28277714
• 2-acetyl-8-thia-2-azaspiro[4.5]decane-3-carboxylic acid
• 2680554-32-7
• 2-acetyl-8-thia-2-azaspiro4.5decane-3-carboxylic acid

• Inchi： 1S/C11H17NO3S/c1-8(13)12-7-11(2-4-16-5-3-11)6-9(12)10(14)15/h9H,2-7H2,1H3,(H,14,15)
• InChI Key： HIBNXFCRPXGYCI-UHFFFAOYSA-N
• SMILES： S1CCC2(CC1)CN(C(C)=O)C(C(=O)O)C2

Computed Properties

• Exact Mass: 243.09291458g/mol
• Monoisotopic Mass: 243.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 82.9Ų

Additional information on 2-acetyl-8-thia-2-azaspiro4.5decane-3-carboxylic acid

Comprehensive Overview of 2-acetyl-8-thia-2-azaspiro[4.5]decane-3-carboxylic acid (CAS No. 2680554-32-7): Structure, Applications, and Research Insights

2-acetyl-8-thia-2-azaspiro[4.5]decane-3-carboxylic acid (CAS No. 2680554-32-7) is a structurally unique spirocyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. Its molecular framework combines a spiro[4.5]decane core with acetyl and carboxylic acid functional groups, offering versatile reactivity for drug discovery and material science applications. The presence of both thia (sulfur) and aza (nitrogen) heteroatoms in its scaffold enhances its potential as a bioactive intermediate, particularly in the design of central nervous system (CNS) targeting molecules.

Recent studies highlight the growing demand for spirocyclic compounds like 2-acetyl-8-thia-2-azaspiro[4.5]decane-3-carboxylic acid due to their three-dimensional rigidity, which improves binding selectivity in enzyme inhibition and receptor modulation. Researchers are actively exploring its utility in neurodegenerative disease research, where spiro scaffolds are prized for their ability to mimic natural ligands. The compound’s CAS No. 2680554-32-7 is frequently cited in patents related to kinase inhibitors and GPCR-targeted therapies, aligning with the industry’s focus on precision medicine.

From a synthetic perspective, the 8-thia-2-azaspiro[4.5]decane moiety offers challenges and opportunities for green chemistry optimization. Innovations in catalytic asymmetric synthesis have enabled more efficient routes to this scaffold, addressing concerns about sustainable manufacturing. Environmental, Social, and Governance (ESG) trends in the chemical industry further drive interest in such advancements, as evidenced by rising searches for eco-friendly heterocyclic synthesis.

The carboxylic acid group in 2-acetyl-8-thia-2-azaspiro[4.5]decane-3-carboxylic acid facilitates derivatization into esters, amides, or salts, expanding its applicability in prodrug development. This flexibility resonates with current drug delivery research, where improving bioavailability remains a critical hurdle. Computational studies leveraging AI-driven molecular modeling increasingly reference this compound to predict ADMET properties, reflecting broader interdisciplinary collaborations.

In material science, the compound’s spirocyclic architecture contributes to thermal stability, making it a candidate for high-performance polymers. Searches for heat-resistant additives and electronic materials often intersect with discussions about such structurally reinforced molecules. Additionally, its sulfur-containing variants are explored for chelating agents in catalysis, tying into renewable energy applications like battery electrolyte formulations.

Quality control of CAS No. 2680554-32-7 relies on advanced analytical techniques such as HPLC-MS and NMR spectroscopy, topics frequently queried by analytical chemists. Regulatory compliance with ICH guidelines ensures its safe use in research, while forums debate optimal storage conditions for similar hygroscopic compounds. These practical considerations underscore its role in industrial-scale synthesis workflows.

As the scientific community prioritizes fragment-based drug design, 2-acetyl-8-thia-2-azaspiro[4.5]decane-3-carboxylic acid exemplifies how privileged structures accelerate hit-to-lead transitions. Its structural novelty continues to inspire publications in peer-reviewed journals, while patent landscapes reveal competitive developments. For researchers navigating structure-activity relationship (SAR) studies, this compound offers a compelling case study in balancing lipophilicity and hydrogen bonding capacity.

In conclusion, 2-acetyl-8-thia-2-azaspiro[4.5]decane-3-carboxylic acid (CAS No. 2680554-32-7) represents a convergence of medicinal chemistry, sustainable synthesis, and material innovation. Its multifaceted applications align with global research trends, from neuropharmacology to green engineering, ensuring its relevance in future scientific breakthroughs.